Cas no 1499099-98-7 ((2-amino-2-ethylbutyl)diethylamine)

• Product Name: (2-amino-2-ethylbutyl)diethylamine
• CAS No: 1499099-98-7
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• MDL: MFCD23774202
• CID: 4602489
• PubChem ID: 79814310
• Update Time: 2025-05-21

(2-amino-2-ethylbutyl)diethylamine Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-ethylbutyl)diethylamine
• 1,2-Butanediamine, N1,N1,2-triethyl-

• MDL： MFCD23774202
• Inchi： 1S/C10H24N2/c1-5-10(11,6-2)9-12(7-3)8-4/h5-9,11H2,1-4H3
• InChI Key： YIFNKVIYRJKUSV-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)C(CC)(N)CC

Additional information on (2-amino-2-ethylbutyl)diethylamine

The Compound (2-Amino-2-Ethylbutyl)Diethylamine: A Comprehensive Overview

(2-Amino-2-Ethylbutyl)Diethylamine, with the CAS number 1499099-98-7, is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, often abbreviated as AEBDEA, is a tertiary amine with a unique structure that combines an amino group and two ethyl substituents, making it highly reactive and suitable for a wide range of applications.

The molecular formula of (2-Amino-2-Ethylbutyl)Diethylamine is C₁₁H₂₅N, and its molecular weight is approximately 175.34 g/mol. Its structure consists of a central nitrogen atom bonded to three alkyl groups: two ethyl groups and one 2-amino-2-ethylbutyl group. This configuration imparts the compound with strong nucleophilic properties, making it an excellent candidate for various chemical reactions, particularly in the realms of polymer synthesis and pharmaceutical development.

Recent studies have highlighted the potential of (2-Amino-2-Ethylbutyl)Diethylamine in enhancing the mechanical properties of polymers. Researchers have found that incorporating this compound into polyurethane formulations can significantly improve tensile strength and flexibility, making it ideal for applications in automotive and aerospace industries where durability and performance are paramount.

In the field of biotechnology, AEBDEA has shown promise as a catalyst in asymmetric synthesis reactions. Its ability to selectively promote specific reaction pathways has led to its use in the production of chiral compounds, which are crucial in drug development and agrochemicals. For instance, a study published in the Journal of Organic Chemistry demonstrated that AEBDEA-catalyzed reactions achieved an enantiomeric excess of over 95%, setting a new benchmark for stereo-selective synthesis.

The synthesis of (2-Amino-2-Ethylbutyl)Diethylamine typically involves a multi-step process that begins with the alkylation of diethylamine using an appropriate alkyl halide. The reaction conditions are optimized to ensure high yield and purity, often employing phase transfer catalysts to enhance reaction efficiency. Recent advancements in catalytic systems have further streamlined this process, reducing production costs and environmental impact.

In terms of industrial applications, AEBDEA is widely used as an intermediate in the production of surfactants and emulsifiers. Its amphiphilic nature allows it to stabilize emulsions effectively, making it invaluable in the food and cosmetic industries. Moreover, its ability to act as a corrosion inhibitor has led to its adoption in oilfield chemicals, where it helps protect pipelines from rust and degradation.

Environmental considerations have also been at the forefront of recent research involving (2-Amino-2-Ethylbutyl)Diethylamine. Scientists are exploring its biodegradability under various conditions to assess its environmental impact. Preliminary findings suggest that under aerobic conditions, the compound exhibits moderate biodegradation rates, which could be further enhanced through chemical modifications.

In conclusion, (2-Amino-2-Ethylbutyl)Diethylamine stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties continue to drive innovative research, positioning it as a key player in both academic and industrial settings. As advancements in synthetic methodologies and application development progress, the potential for this compound to revolutionize existing technologies remains immense.